3-[[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-methylamino]piperidin-2-one

• IUPAC Name: 3-[[1-[5-fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-methylamino]piperidin-2-one
• InChI: InChI=1S/C20H24FN5O2/c1-25(16-4-3-9-22-20(16)27)14-10-26(11-14)19-17(21)18(23-12-24-19)13-5-7-15(28-2)8-6-13/h5-8,12,14,16H,3-4,9-11H2,1-2H3,(H,22,27)
• InChI Key: NSMRGNLFLUFINK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCNC1=O)C2CN(C2)C3=NC=NC(=C3F)C4=CC=C(C=C4)OC
• Molecular Formula: C20H24FN5O2
• Molecular Weight: 385.4 g/mol

Description

3-[[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-methylamino]piperidin-2-one is a useful research compound. Its molecular formula is C20H24FN5O2 and its molecular weight is 385.443. The purity is usually 95%.
BenchChem offers high-quality 3-[[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-methylamino]piperidin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[[1-[5-Fluoro-6-(4-methoxyphenyl)pyrimidin-4-yl]azetidin-3-yl]-methylamino]piperidin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antineoplastic Applications :

  • Flumatinib, a derivative similar in structure, has shown promise as an antineoplastic tyrosine kinase inhibitor, particularly in the treatment of chronic myelogenous leukemia (CML). It undergoes metabolism through processes like N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, making it a significant candidate in cancer pharmacology (Gong, Chen, Deng, & Zhong, 2010).

• Neurological Applications :

  • Derivatives of this compound have been used as molecular imaging probes in positron emission tomography (PET) to study serotonin 1A receptors in Alzheimer's disease, potentially aiding in early diagnosis and treatment strategies (Kepe, Barrio, Huang, et al., 2006).

• Antitumor Activity :

  • Certain pyrimidinyl pyrazole derivatives, which are structurally related, have shown significant cytotoxicity in vitro and in vivo antitumor activity, indicating their potential in cancer treatment (Naito, Ohsuki, Atsumi, et al., 2005).

• Pharmacokinetic Optimization in Drug Development :

  • Similar compounds have been modified to improve pharmacokinetic profiles while maintaining their activity as renin inhibitors, important for developing effective and safe drugs (Tokuhara, Imaeda, Fukase, et al., 2018).

• Serotonin Receptor Studies :

  • Derivatives of this compound have been used in the development of selective serotonin 1A receptor agonists, indicating its potential in the treatment of depression and anxiety disorders (Vacher, Bonnaud, Funes, et al., 1999).

• Anti-Angiogenic and DNA Cleavage Activities :

  • Novel derivatives have exhibited significant anti-angiogenic and DNA cleavage activities, suggesting their utility as anticancer agents (Kambappa, Chandrashekara, Rekha, et al., 2017).

• Molecular Dynamic Simulation for Corrosion Inhibition :

  • Piperidine derivatives have been studied for their corrosion inhibition properties on iron, indicating their application in material science (Kaya, Guo, Kaya, et al., 2016).